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Compound of Interest

Compound Name: Dimethylsilanediol

CAS No.: 31692-79-2

Cat. No.: B3423761

Get Quote

For Immediate Use by Laboratory Personnel

This guide provides critical safety, handling, and disposal protocols for Dimethylsilanediol,
ensuring the well-being of researchers, scientists, and drug development professionals.

Adherence to these procedures is paramount for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
The primary line of defense against chemical exposure is the correct and consistent use of

Personal Protective Equipment. The following PPE is mandatory when handling

Dimethylsilanediol.

Table 1: Required Personal Protective Equipment for Dimethylsilanediol
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Chemical safety goggles or a

face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against potential

splashes. Contact lenses

should not be worn.

Hands
Nitrile or neoprene rubber

gloves

Gloves must be inspected

before each use and should

comply with EU Directive

89/686/EEC and the EN 374

standard.

Body Laboratory coat

A standard lab coat is required

for handling small quantities.

For larger amounts or

situations with a higher risk of

splashing, chemically resistant

or flame-retardant clothing is

recommended to prevent skin

contact.[1]

Respiratory

Use in a well-ventilated area is

crucial. A full-face respirator is

necessary if exposure limits

are surpassed, or if irritation or

other symptoms are

experienced.[1]

Handling should be performed

in a chemical fume hood to

minimize the inhalation of any

dust or aerosols that may form.

[2]

Hazard and Safety Data
Understanding the inherent risks associated with Dimethylsilanediol is crucial for safe

handling. This substance is classified as a skin and eye irritant.[3]

Table 2: Physical and Chemical Properties of Dimethylsilanediol
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Property Value Source

Molecular Formula C2H8O2Si [2]

Molecular Weight 92.17 g/mol [4]

Appearance White to pale red solid [5]

Melting Point 96-98 °C [6]

Boiling Point 122.2 ± 23.0 °C (Predicted) [1]

Density 1.097 g/cm³ [2]

Flash Point 27.7 °C [6]

Solubility
Slightly soluble in DMSO and

Methanol
[5]

Table 3: Health Hazard Information for Dimethylsilanediol

Hazard Type Description GHS Classification

Acute Toxicity (Oral) Data not available Not classified

Skin Corrosion/Irritation Causes skin irritation Skin Irrit. 2[3]

Serious Eye Damage/Irritation Causes serious eye irritation Eye Irrit. 2A[3]

Respiratory Sensitization May cause respiratory irritation STOT SE 3[3]

Aquatic Hazard
Toxic to aquatic life with long

lasting effects
Aquatic Chronic 2[4]

Operational Plan: Spill Management
Immediate and appropriate action is critical in the event of a Dimethylsilanediol spill to

mitigate risks and prevent exposure.

Step-by-Step Spill Cleanup Protocol:
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Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

spill area.

Ventilate: If it is safe to do so, increase ventilation in the area, for instance by using a fume

hood, to disperse any airborne dust.

Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the PPE

detailed in Table 1, including respiratory protection if necessary.

Contain the Spill: For solid spills, carefully sweep the material to prevent dust generation. For

liquid spills, create a dike around the spill using an inert absorbent material.

Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or

a commercial sorbent.[5] Avoid using combustible materials like paper towels as the primary

absorbent.

Collect Residue: Carefully scoop the absorbed material and spilled substance into a

designated, sealable waste container. Use non-sparking tools if the material is in a

flammable solvent.

Decontaminate the Area: Clean the spill area thoroughly with soap and water or a suitable

laboratory detergent.[7] For silicone-based residues, wiping with isopropyl alcohol (greater

than 90% concentration) on a cloth can be effective.[7]

Dispose of Waste: All contaminated materials, including gloves, absorbent materials, and

cleaning cloths, must be placed in a sealed, properly labeled hazardous waste container.

Seek Medical Attention: If there has been any personal exposure, follow the first aid

procedures outlined in the Safety Data Sheet and seek immediate medical attention.

Disposal Plan
Proper disposal of Dimethylsilanediol and associated waste is essential to ensure

environmental protection and regulatory compliance.

Step-by-Step Waste Disposal Protocol:
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Waste Segregation: Collect all waste materials contaminated with Dimethylsilanediol,
including unused product, spill cleanup debris, and contaminated PPE, in a dedicated and

clearly labeled hazardous waste container.

Container Requirements: The waste container must be made of a compatible material, be in

good condition, and have a tightly sealing lid.

Labeling: Label the waste container clearly with "Hazardous Waste" and the full chemical

name: "Dimethylsilanediol". Include the approximate quantities of the waste.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of Dimethylsilanediol down the drain or in regular trash.[8]

Empty Containers: Rinse empty Dimethylsilanediol containers with a suitable solvent (such

as acetone or ethanol). Dispose of the rinsate as hazardous waste. The rinsed container can

then be disposed of according to your institution's guidelines for empty chemical containers.

Experimental Protocol: Synthesis of
Dimethylsilanediol via Hydrolysis of
Dichlorodimethylsilane
This protocol details a common method for the laboratory synthesis of Dimethylsilanediol.
Caution: This reaction is exothermic and produces hydrochloric acid as a byproduct. It must be

performed in a chemical fume hood with appropriate PPE.

Materials:

Dichlorodimethylsilane

Deionized water

Diethyl ether
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Erlenmeyer flask

Rotary evaporator

Procedure:

Set up a round-bottom flask equipped with a magnetic stir bar and a dropping funnel in an

ice bath.

Add a solution of dichlorodimethylsilane in diethyl ether to the round-bottom flask.

Slowly add deionized water to the dropping funnel.

With vigorous stirring, add the water dropwise to the dichlorodimethylsilane solution,

maintaining the reaction temperature below 20°C.

After the addition is complete, allow the mixture to stir for an additional 30 minutes at room

temperature.

Transfer the reaction mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with saturated sodium bicarbonate solution until effervescence

ceases, followed by a wash with deionized water.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield Dimethylsilanediol as a solid.

Diagrams
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Dimethylsilanediol Spill Response Workflow

Spill Occurs

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain the Spill
(Use inert absorbent dikes)

Absorb the Material
(Vermiculite, Sand)

Collect Contaminated Material
(Use non-sparking tools)

Decontaminate Spill Area
(Soap & Water, Isopropyl Alcohol)

Package and Label Waste
(For EHS Pickup)

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling a Dimethylsilanediol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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